Cas no 1420792-98-8 ((2-Chloro-5-fluoro-benzofuran-3-yl)-acetic acid)

• Product Name: (2-Chloro-5-fluoro-benzofuran-3-yl)-acetic acid
• CAS No: 1420792-98-8
• MF: C₁₀H₆ClFO₃
• MW: 228.604245662689
• CID: 5169989
• Update Time: 2025-11-01

(2-Chloro-5-fluoro-benzofuran-3-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-5-fluoro-benzofuran-3-yl)-acetic acid

• Inchi： 1S/C10H6ClFO3/c11-10-7(4-9(13)14)6-3-5(12)1-2-8(6)15-10/h1-3H,4H2,(H,13,14)
• InChI Key： CKVLENRWFOYTHR-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(F)C=C2C(CC(O)=O)=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2-Chloro-5-fluoro-benzofuran-3-yl)-acetic acid

Introduction to (2-Chloro-5-fluoro-benzofuran-3-yl)-acetic Acid (CAS No. 1420792-98-8)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule potentially holding the key to novel therapeutic interventions. Among these, (2-Chloro-5-fluoro-benzofuran-3-yl)-acetic acid (CAS No. 1420792-98-8) stands out as a compound of significant interest due to its unique structural properties and promising biological activities. This compound, characterized by its benzofuran core substituted with chloro and fluoro groups, has garnered attention in recent years for its potential applications in medicinal chemistry.

The structural motif of (2-Chloro-5-fluoro-benzofuran-3-yl)-acetic acid is derived from benzofuran, a heterocyclic aromatic compound that has been widely explored for its pharmacological properties. The presence of both chloro and fluoro substituents on the benzofuran ring enhances its interactiveness with biological targets, making it a valuable scaffold for drug design. Specifically, the chloro group at the 2-position and the fluoro group at the 5-position contribute to the compound's lipophilicity and electronic properties, which are critical factors in determining its binding affinity to biological receptors.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in cancer progression. The (2-Chloro-5-fluoro-benzofuran-3-yl)-acetic acid scaffold has been identified as a promising candidate for such applications due to its ability to modulate key signaling pathways involved in tumor growth and survival. For instance, studies have shown that derivatives of this compound can inhibit the activity of enzymes such as tyrosine kinases, which are often overexpressed in cancer cells.

One of the most compelling aspects of (2-Chloro-5-fluoro-benzofuran-3-yl)-acetic acid is its potential as a lead compound for further drug development. Researchers have utilized computational methods to predict its binding interactions with various biological targets, including protein kinases and transcription factors. These predictions have guided synthetic efforts aimed at optimizing its pharmacological properties. For example, modifications to the acetic acid moiety have been explored to enhance solubility and metabolic stability, which are crucial factors for drug efficacy and safety.

The synthesis of (2-Chloro-5-fluoro-benzofuran-3-yl)-acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include halogenation reactions to introduce the chloro and fluoro substituents, followed by functional group transformations to achieve the desired acetic acid derivative. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve reaction efficiency and selectivity.

Evaluation of the biological activity of (2-Chloro-5-fluoro-benzofuran-3-yl)-acetic acid has revealed several promising leads. In vitro assays have demonstrated its ability to inhibit the growth of various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preclinical studies have shown that it can modulate inflammatory pathways, making it a candidate for treating chronic inflammatory diseases.

The pharmacokinetic properties of this compound are also of great interest. Studies have indicated that it exhibits good oral bioavailability and moderate tissue distribution, which are favorable characteristics for therapeutic applications. Furthermore, preliminary toxicology studies have shown that it is well-tolerated at doses relevant to human exposure, suggesting a favorable safety profile.

Future research on (2-Chloro-5-fluoro-benzofuran-3-yl)-acetic acid is likely to focus on expanding its chemical diversity through structure-based drug design approaches. By incorporating additional functional groups or exploring different substitution patterns on the benzofuran core, researchers aim to develop novel derivatives with enhanced potency and selectivity. Additionally, exploring new synthetic routes could help reduce production costs and improve scalability.

The integration of computational chemistry tools into drug discovery has significantly accelerated the process of identifying promising candidates like (2-Chloro-5-fluoro-benzofuran-3-yl)-acetic acid. Machine learning algorithms can predict biological activity based on molecular structure, enabling researchers to prioritize compounds for experimental testing. This approach has already led to several high-profile successes in drug development pipelines.

In conclusion, (2-Chloro-5-fluoro-benzofuran-3-yl)-acetic acid (CAS No. 1420792-98-8) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential as a lead compound for further drug development underscores the importance of continued exploration in this field. As our understanding of molecular interactions grows, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.